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Compound of Interest

Compound Name: 3-Chloro-1,8-naphthyridine

Cat. No.: B1589327

An In-Depth Technical Guide to 3-Chloro-1,8-naphthyridine: Properties, Synthesis, and
Reactivity

Introduction

3-Chloro-1,8-naphthyridine is a heterocyclic aromatic compound built upon the 1,8-
naphthyridine scaffold. This core structure, composed of two fused pyridine rings, is recognized
as a "privileged structure” in medicinal chemistry due to its frequent appearance in biologically
active compounds.[1][2][3] The presence of a chlorine atom at the 3-position renders the
molecule an exceptionally versatile synthetic intermediate. This guide offers a comprehensive
exploration of the physical and chemical properties of 3-Chloro-1,8-naphthyridine, detailing its
synthesis, key chemical transformations, and spectroscopic signature, providing researchers
and drug development professionals with a foundational understanding of this important
building block.

Physicochemical and Spectroscopic Properties

The inherent properties of 3-Chloro-1,8-naphthyridine dictate its behavior in chemical
reactions and biological systems. A summary of its key characteristics is provided below.

Physical and Chemical Data Summary
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Property Value Source/Comment
Molecular Formula CsHsCIN2 PubChem CID: 11686962[4]
Molecular Weight 164.59 g/mol Calculated

Appearance Expected to be a solid at room Based on related

temperature. naphthyridine compounds.[5]

Data not widely reported; o
The parent 1,8-naphthyridine

Melting Point requires experimental
melts at 98-99 °C.[5]

determination.

Generally soluble in polar
Inferred from the general

Solubility organic solvents like DMSO _ o
properties of naphthyridines.[6]
and DMF.
) The pKa of the parent 1,5-
pKa Data not available. o
Naphthyridine is 2.91.[6]
Calculated XlogP 2.1 PubChemLite[4]

Spectroscopic Profile

Spectroscopic analysis is critical for the structural confirmation of 3-Chloro-1,8-naphthyridine.

e 'H NMR: The proton NMR spectrum is expected to show five distinct signals in the aromatic
region (typically & 7.0-9.0 ppm). The protons on the pyridine ring without the chlorine will
exhibit characteristic coupling patterns. Protons adjacent to the nitrogen atoms will be the
most deshielded.

e 13C NMR: The carbon NMR spectrum will display signals for the eight carbon atoms of the
naphthyridine core. Carbons bonded to nitrogen or chlorine will have distinct chemical shifts.

e Mass Spectrometry: The mass spectrum will exhibit a characteristic isotopic pattern for a
molecule containing one chlorine atom. Two major peaks will be observed for the molecular
ion: [M]* and [M+2]*, with a relative intensity ratio of approximately 3:1.[7] The monoisotopic
mass is 164.01413 Da.[4]
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« Infrared (IR) Spectroscopy: Key absorption bands would include C=N and C=C stretching
vibrations characteristic of the aromatic heterocyclic system, as well as a C-ClI stretching
frequency.

Synthesis of 3-Chloro-1,8-naphthyridine

A common and effective method for synthesizing the chloro-1,8-naphthyridine core involves the
Vilsmeier-Haack reaction. This reaction utilizes a phosphorus oxychloride (POCIs3) and
dimethylformamide (DMF) mixture to achieve cyclization and chlorination in a single pot.

Synthetic Workflow: Vilsmeier-Haack Cyclization

The synthesis starts from N-(pyridin-2-yl)acetamide, which undergoes an electrophilic
cyclization directed by the Vilsmeier reagent (formed from POCIs and DMF). This process not
only forms the second pyridine ring but also introduces a chlorine atom.
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/Step 1: Vilsmeier Reagent Formation\

POC13
+ POCl3
4 . . )
Step 2: Cyclization & Chlorination

Vilsmeier Reagent

ClCH N(Me)2]+P02Clz (N'(Pyrldln-2-yl)acetam1de)
N y,

+ Vilsmeier Reagent

(Cyclized Intermediate)

Chlorination & Aromatization

3-Chloro-1,8-naphthyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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